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Compound of Interest

Compound Name: Solvent Yellow 16

Cat. No.: B056921

This guide provides a comprehensive cost-benefit analysis of using C.I. Solvent Yellow 16
(CAS No. 4314-14-1) in various manufacturing applications. It is intended for researchers,
scientists, and professionals in fields where high-performance colorants are required, offering
an objective comparison with alternative dyes based on performance data, safety profiles, and
economic considerations.

Introduction to Solvent Yellow 16

Solvent Yellow 16, also known as Sudan Yellow 146 or C.l. 12700, is a monoazo solvent dye
characterized by its brilliant greenish-yellow hue.[1][2] It is widely used for coloring
hydrocarbon-based, nonpolar materials such as plastics, resins, transparent paints, printing
inks, and aluminum foils.[3][4][5] Its popularity stems from a combination of good solubility in
organic solvents, strong color intensity, and favorable resistance properties. Chemically, it is
identified as 2,4-dihydro-5-methyl-2-phenyl-4-(phenylazo)-3H-Pyrazol-3-one.

Cost-Benefit Analysis

The selection of a colorant in a manufacturing process involves a trade-off between
performance, safety, regulatory compliance, and cost. This section breaks down the benefits
and associated costs of using Solvent Yellow 16.

2.1. Performance Benefits
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The primary benefits of Solvent Yellow 16 lie in its physical and chemical properties, which
make it suitable for demanding applications, particularly in plastics and polymers.

» Thermal Stability: The dye exhibits good heat resistance, a critical factor in high-temperature
processes like injection molding and extrusion. It has a melting point of approximately 155-
160°C and can withstand temperatures up to 268°C in polystyrene (PS).

o Light Fastness: Solvent Yellow 16 demonstrates good to superior light fastness, rated at 6-7
on a scale of 1 to 8 (where 8 is superior). This ensures color stability and longevity in the
final product when exposed to light.

» Solubility and Compatibility: A key advantage is its excellent solubility in a range of organic
solvents and polymers, including PS, ABS, PC, PMMA, and PET. This ensures uniform color
distribution and avoids issues like precipitation during storage or processing.

» Color Strength and Brilliance: It provides a bright, transparent greenish-yellow shade,
allowing for vibrant coloration at low dosages (typically 0.025% to 0.05%).

2.2. Associated Costs and Risks

The "costs" associated with Solvent Yellow 16 extend beyond its purchase price to include
regulatory, environmental, and safety considerations.

o Regulatory and Safety Profile: While not classified as acutely toxic or a skin/eye irritant under
GHS criteria, it is an azo dye. Certain azo dyes can cleave to form carcinogenic aromatic
amines, a significant concern that necessitates rigorous testing for regulatory compliance,
especially for products with potential skin contact.

e Environmental Impact: Solvent dyes, being persistent and not readily biodegradable, can
pose ecotoxic hazards if released into the environment. Safety data indicates potential for
long-lasting harmful effects on aquatic life. Disposal must be handled by licensed chemical
destruction plants to avoid environmental contamination.

e Migration Risk: In some applications, particularly those involving food contact or medical
devices, there is a risk of dye migration from the polymer matrix. This necessitates thorough
testing and may preclude its use in sensitive applications. The selection of dyes with
excellent migration resistance is crucial in these contexts.
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Performance Comparison with Alternatives

The decision to use Solvent Yellow 16 should be made in the context of available alternatives.

The following table compares its key performance metrics with other common solvent yellow

dyes.
Solvent Yellow Solvent Yellow Solvent Yellow Solvent Yellow
Property
16 114 163 176
C.l. Name 12700 - 58840 47023
CAS No. 4314-14-1 75216-45-4 - 10319-14-9
Color Shade Greenish-Yellow Greenish-Yellow Reddish-Yellow Reddish-Yellow
Heat Resistance ~268°C (in PS) High High 260°C
Light Fastness
6-7 7-8 6-7 -
(1-8 Scale)
Good overall Excellent light Reddish shade,
) Good heat and
Key Features properties, and heat ) good heat
] light fastness. .
widely used. fastness. resistance.
] PS, ABS, PC, ) )
Primary PET, Engineering PS, PMMA, PC,
T PMMA, SAN, _ PS, PMMA, PC.
Applications nk Plastics. PAG.
nks.

Data compiled from multiple sources.

Experimental Protocols

To validate the performance and safety of Solvent Yellow 16 or its alternatives, the following

standardized experimental protocols are recommended.

4.1. Protocol for Determining Thermal Stability

o Objective: To assess the temperature at which the dye begins to decompose or change color

within a specific polymer.
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o Methodology:

4.2.

Prepare a masterbatch by mixing the dye (e.g., at 0.1% concentration) with the desired
polymer resin (e.g., Polystyrene).

Use an injection molding machine to produce color plaques at incrementally increasing
temperatures (e.g., in 10°C steps from 200°C to 300°C).

Hold the material in the barrel for a standardized dwell time (e.g., 5 minutes) at each
temperature step.

Visually and instrumentally (using a spectrophotometer) compare the color of the plaques
against a control sample produced at a low, non-degrading temperature.

The thermal stability is defined as the highest temperature at which no significant color
change (AE* < 1.0) occurs.

Protocol for Evaluating Light Fastness

o Objective: To determine the resistance of the colored material to fading upon exposure to
light.

o Methodology:

Prepare standardized colored plaques or films as described above.
Use a Xenon Arc Weather-Ometer, which simulates natural sunlight.

Expose the samples to a controlled cycle of light and humidity according to industry
standards (e.g., ISO 4892-2 or ASTM G155).

Simultaneously expose a set of Blue Wool standards (rated 1-8) alongside the test
samples.

Periodically assess the color change of the samples against an unexposed control.

The light fastness rating is determined by identifying which Blue Wool standard shows a

similar degree of fading as the test sample.
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4.3. Protocol for Azo Dye Cleavage Analysis (Reductive Cleavage)

e Objective: To screen for the release of banned carcinogenic aromatic amines from the azo
dye structure.

o Methodology:

o Sample Preparation: Weigh a precise amount of the dyed material (e.g., 1.0 g of plastic
shavings or textile).

o Reductive Cleavage: Place the sample in a reaction vessel with a pre-heated (70°C)
citrate buffer solution to create an agueous environment. Add a sodium dithionite solution
to initiate the chemical reduction of the azo bonds. Maintain the reaction at 70°C for 30
minutes.

o Extraction: After cooling, extract the resulting solution to isolate any released amines. This
can be done via liquid-liquid extraction with a solvent like diethyl ether or using a Solid
Phase Extraction (SPE) cartridge.

o Analysis: Concentrate the extract and inject it into a Gas Chromatography-Mass
Spectrometry (GC-MS) system. The GC separates the various components, and the MS
identifies the specific amines based on their mass-to-charge ratio.

o Quantification: Compare the results against known standards to quantify the concentration
of any detected banned amines. The regulatory limit in many regions is typically below 30
parts per million (ppm).

Visualized Workflows and Decision Models

The following diagrams illustrate key processes for dye evaluation and selection.
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Start: Define Application Requirements

Key Performance Needs:
- Heat Stability (°C)
- Light Fastness (Scale 1-8)
- Target Polymer(s)
- Color Shade

Regulatory & Safety Needs:
- Food Contact?
- Medical Grade?
- Banned Substances List (RSL)

Identify Candidate Dyes

(e.g., SY16, SY114, SY163)

Technical Performance Evaluation
(See Experimental Workflow)

Safety & Compliance Evaluation
(e.g., Reductive Cleavage Test)

Performance Met?

Compliance Met?

Cost-Benefit Analysis:
- Raw Material Cost
- Processing Efficiency
- Risk Mitigation Cost

Reject Dye
(Re-evaluate Candidates)

Select Optimal Dye

Click to download full resolution via product page

Caption: Decision workflow for solvent dye selection.
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Prepare Masterbatch
(Dye + Polymer)

Performance Tests

Thermal Stability Test Light Fastness Test Solubility & Migration Test
(Injection Mold @ Incremental Temps) (Xenon Arc Exposure) (Solvent Extraction)

Instrumental & Visual Analysis

(Spectrophotometer, AE*)

Compile Performance Data Table

Compare to Standard & Requirements

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Cost-Benefit Analysis of Solvent Yellow
16 in Manufacturing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056921#cost-benefit-analysis-of-using-solvent-
yellow-16-in-manufacturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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